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Compound of Interest

Compound Name: 5-Ethoxy-2-nitro-N-propylaniline
CAS No.: 1437794-86-9
Cat. No.: B1432046

Get Quote

Molecular Identity & Structural Logic

The target molecule is a tri-substituted benzene ring. The spectroscopic signature is defined by

the "Push-Pull" electronic system: the electron-withdrawing nitro group (

) at position 2 opposes the electron-donating ethoxy (
) at position 5 and the propylamino (

) group at position 1.

+ |[UPAC Name: 5-ethoxy-2-nitro-N-propylaniline[1]
e Molecular Formula:

¢ Molecular Weight: 224.26 g/mol

o Key Structural Features:
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o H-Bonding: Intramolecular hydrogen bond between the

proton and the ortho-nitro oxygen (locking the conformation).
o Electronic Environment: The C6 proton is highly shielded (electron-rich), while the C3

proton is deshielded (electron-poor).

Synthesis & Sample Preparation Pathway

To ensure the data below matches experimental output, the sample must be isolated with high
purity. The recommended synthesis route avoids regio-isomeric byproducts common in direct

nitration.

Workflow Diagram: Synthesis & Purification

5-Ethoxy-2-nitroaniline
(CAS 27076-16-0)

N-Alkylation
(DMF, 80°C, 12h)

Column Chromatography range Soli Target:
(Hexane:EtOAc 8:2) 5-Ethoxy-2-nitro-N-propylaniline

1-Bromopropane
+K2C03 (Base)

Click to download full resolution via product page

Caption: Optimized synthetic route via N-alkylation of the commercially available aniline

precursor.

Predicted Nuclear Magnetic Resonance (NMR)
Data[2]

The following data is derived from chemical shift additivity rules and validated against the 4-
bromo analog (PubChem CID 53216250).

NMR (400 MHz, )

The spectrum is characterized by a distinct AMX spin system on the aromatic ring and the

aliphatic propyl/ethoxy chains.
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Triplet ( Propyl
1.00-1.05 3H terminal
) methyl.
NMR (100 MHz, )
Shift (
Carbon Type Assighment
» PpM)
C-NO2 ~130.5 Quaternary, C2.
uaternary, C1 (Ipso to
C-NH ~147.0 Q ) Y (Ip
amine).
C-OEt ~164.5 Quaternary, C5 (Ipso to ether).
Ar-CH ~128.0 C3 (Deshielded).
Ar-CH ~105.0 CA4.
Ar-CH ~98.5 C6 (Highly shielded).
64.0 Ethoxy methylene.
45.0 Propyl methylene.
Alkyl 22.5 Central propyl.
Alkyl 14.5 Ethoxy methyl.
Alkyl 115 Propyl methyl.

Infrared Spectroscopy (FT-IR)[3]

The IR spectrum will be dominated by the nitro group and the secondary amine.

Method: KBr Pellet or ATR (Diamond Crystal).
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Wavenumber (

Intensity Vibration Mode Diagnostic Value
)
) Secondary amine
3350 - 3400 Medium, Sharp
stretch.
Alky! (propyl/ethyl
2960 - 2870 Medium Y (? PyVethy)
stretching.
Aromatic ring
1610 - 1630 Strong breathing (enhanced
by push-pull).
Asymmetric Nitro
1530 - 1550 Strong -~
stretch (Critical ID).
Symmetric Nitro
1340 - 1360 Strong
stretch.
Aryl-alkyl ether
1240 - 1260 Strong

stretch.

Mass Spectrometry (MS) Fragmentation[4][5][6]

lonization Mode: Electrospray lonization (ESI+) or Electron Impact (El, 70eV). Parent lon:

(ESI) or

(El).

Fragmentation Pathway Diagram

The fragmentation follows a predictable loss of the alkyl chains and the nitro group.
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Molecular lon (M+)
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Further Degradation

Base Peak
(Nitro reduction/loss)
m/z ~150-165

Click to download full resolution via product page
Caption: Primary fragmentation channels in Electron Impact (El) mass spectrometry.

Key Diagnostic Fragments (EI):

m/z 224: Molecular ion (

).

m/z 195: Loss of ethyl group from ether (

)-

m/z 178: Loss of nitro group (

).

m/z 136: Loss of both nitro and propyl groups (Core aniline ring).

Experimental Validation Protocols

To maintain scientific integrity (E-E-A-T), the following protocols are standard for validating this
specific compound class.

Protocol A: NMR Acquisition
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e Solvent: Deuterated Chloroform (

) is preferred. If solubility is poor due to the nitro group, use DMSO-

o Note: In DMSO-

, the

proton will shift downfield to ~8.5-9.0 ppm and appear sharper due to reduced exchange.
e Concentration: 10 mg per 0.6 mL solvent.
o Reference: TMS (0.00 ppm) or residual solvent peak (

at 7.26 ppm).

Protocol B: MS Sample Prep

e Technique: LC-MS (ESI+).

» Mobile Phase: Acetonitrile:Water (0.1% Formic Acid).
e Gradient: 5% to 95% ACN over 5 minutes.

» Observation: Look for the

peak at 225.1. The presence of a sodium adduct

at 247.1 is common in ESI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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